Cas no 2411180-66-8 (2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride)

• Product Name: 2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride
• CAS No: 2411180-66-8
• MF: C₉H₁₄ClNO₃
• MW: 219.665361881256
• CID: 5932023
• PubChem ID: 165753284
• Update Time: 2025-05-21

2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride
• 2411180-66-8
• EN300-26575390
• 2-[(2S)-1-(prop-2-enoyl)pyrrolidin-2-yl]acetic acid hydrochloride

• Inchi： 1S/C9H13NO3.ClH/c1-2-8(11)10-5-3-4-7(10)6-9(12)13;/h2,7H,1,3-6H2,(H,12,13);1H/t7-;/m0./s1
• InChI Key： GSJMYQGEHMSFQX-FJXQXJEOSA-N
• SMILES： Cl.O=C(C=C)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 219.0662210g/mol
• Monoisotopic Mass: 219.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride

Introduction to 2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride (CAS No. 2411180-66-8)

2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2411180-66-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense research interest. The unique arrangement of functional groups in its molecular structure, including the pyrrolidinyl moiety and the hydrochloride salt form, contributes to its distinct chemical behavior and potential biological activity.

The pyrrolidin-2-ylacetic acid core of this compound is particularly noteworthy, as it is a common scaffold in drug design due to its ability to mimic natural amino acids and interact with biological targets. The stereochemical configuration at the (2S) position adds another layer of complexity, influencing its interactions with enzymes and receptors. This chirality is often critical in determining the efficacy and selectivity of pharmaceutical compounds, making 2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles and reduced side effects. Compounds like 2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride are being explored for their potential applications in various therapeutic areas, including inflammation, neurodegenerative diseases, and metabolic disorders. The prop-2-enoyl group, which is an allyl ketone moiety, is known for its ability to participate in diverse chemical reactions, including Michael additions and aldol condensations, which are pivotal in biosynthetic pathways.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation into pharmaceutical products such as tablets, injectables, and oral suspensions. This solubility profile is crucial for ensuring adequate bioavailability and therapeutic efficacy. Additionally, the hydrochloride form can improve the stability of the active pharmaceutical ingredient (API), thereby extending its shelf life and ensuring consistent quality.

One of the most exciting aspects of 2-(2S)-1-(prop-2-enoyl)pyrrolidin-2-ylacetic acid hydrochloride is its potential as a building block for more complex molecules. Researchers are leveraging its structural features to design derivatives with enhanced biological activity. For instance, modifications at the pyrrolidinyl ring or the allyl ketone group can lead to compounds with improved binding affinity to specific targets or altered metabolic stability. Such structural diversification is key to developing next-generation drugs that address unmet medical needs.

The synthesis of CAS No. 2411180-66-8 involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis are often employed to achieve high enantiomeric purity. The availability of high-quality starting materials and robust synthetic methodologies is essential for producing this compound in sufficient quantities for both research and commercial purposes.

Recent studies have highlighted the role of pyrrolidinylacetic acid derivatives in modulating enzyme activity and receptor binding. For example, some derivatives have shown promise in inhibiting inflammatory pathways by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The unique stereochemistry of (2S)-configuration in CAS No. 2411180-66-8 may confer additional selectivity, allowing it to interact with biological targets in a more precise manner compared to its racemic counterparts.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit anti-inflammatory, analgesic, or even neuroprotective properties. These potential applications are supported by computational modeling studies that predict favorable interactions between the compound’s structure and biological targets such as kinases or G protein-coupled receptors (GPCRs). Further preclinical studies are warranted to validate these hypotheses and elucidate the mechanisms of action.

In conclusion,CAS No. 2411180-66-8, corresponding to (±)-N-benzoyl-N-[3-(dimethylamino)propyl]-4-methylthiazolidinecarboxamide, represents an intriguing molecule with significant therapeutic potential. Its unique structural features, including the chiral center at the pyrrolidinyl ring and the allyl ketone moiety,make it a valuable scaffold for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new applications for this compound,it is likely that it will play an increasingly important role in medicinal chemistry and clinical medicine. The development of efficient synthetic routes,together with comprehensive pharmacological evaluation,will be crucial steps toward realizing its full therapeutic potential.